Dysprosium160

• CAS No.: 14683-25-1
• Molecular Formula: C31H54O

Description

Dysprosium160 is a useful research compound. Its molecular formula is C31H54O. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Nuclear Reactions and Decay Schemes Involving Dysprosium 160

Beta Decay from Parent Nuclides to Dysprosium-160

Dysprosium-160 is a daughter product of the beta decay of several unstable nuclides. The study of these decay processes provides valuable information about the nuclear structure of both the parent and daughter nuclei, including the energy levels and transition probabilities in ¹⁶⁰Dy.

Investigation of ¹⁶⁰Ho Beta Decay to ¹⁶⁰Dy Excited States

The beta decay of Holmium-160 (¹⁶⁰Ho) to Dysprosium-160 is a key area of investigation. ¹⁶⁰Ho has a ground state and a metastable isomeric state, both of which decay to ¹⁶⁰Dy. researchgate.net Extensive studies of the ¹⁶⁰Er → ¹⁶⁰m,gHo → ¹⁶⁰Dy decay chain have led to the identification of numerous excited states in ¹⁶⁰Dy. arxiv.org In these experiments, new levels in ¹⁶⁰Dy were added to the previously known decay scheme. arxiv.org The decay of ¹⁶⁰mHo(2⁻) populates various levels in ¹⁶⁰Dy, and precision measurements of the gamma radiation have allowed for the determination of branching fractions and transition characteristics. psu.edu For instance, the isomeric E3 transition of 59.98 keV from ¹⁶⁰mHo has been a subject of detailed analysis. psu.edu The study of the beta decay of ¹⁶⁰Ho has also been instrumental in identifying and characterizing collective states in ¹⁶⁰Dy. bnl.gov

Analysis of ¹⁶⁰Tb Beta Decay Feeding ¹⁶⁰Dy Levels

Terbium-160 (¹⁶⁰Tb), with a half-life of 72.3 days, undergoes beta decay exclusively to ¹⁶⁰Dy. periodictable.com This decay has been extensively studied using various spectroscopic techniques, including gamma-gamma coincidence measurements. iaea.org These studies have led to the construction of detailed level schemes for ¹⁶⁰Dy. iaea.org Research has confirmed the existence of numerous excited states and the transitions between them. For example, a study using a Ge(Li)-Ge(Li) coincidence system confirmed the energy level at 1288.60 keV and for the first time calculated the beta-intensity feeding this level to be 0.08%. iaea.org The log(ft) value for this level was also determined for the first time as 10.79. iaea.org Furthermore, new transitions have been identified, contributing to a more complete understanding of the ¹⁶⁰Dy level structure. iaea.org The probabilities of gamma-ray emission from ¹⁶⁰Dy levels following the decay of ¹⁶⁰Tb have also been measured. bnl.gov

Studies of ¹⁶⁰Er Decay Chains to ¹⁶⁰Dy

Erbium-160 (¹⁶⁰Er) decays to ¹⁶⁰Ho, which in turn decays to ¹⁶⁰Dy, forming a significant decay chain. psu.edu Investigations into this chain have provided comprehensive data on the excited states of ¹⁶⁰Dy. arxiv.orgresearchgate.net High-precision measurements of the gamma rays and conversion electrons from this decay have allowed for the refinement of the decay scheme and the properties of the involved nuclei. psu.edu For example, the decay of ¹⁶⁰Er allows for the population of both the ground and isomeric states of ¹⁶⁰Ho, leading to the observation of a wide range of excited states in ¹⁶⁰Dy. arxiv.orgpsu.edu Recent evaluations have compiled and reviewed experimental results from various decay and reaction studies leading to the A=160 nuclides, including the ¹⁶⁰Er decay chain. researchgate.net

Neutron Capture Processes in Dysprosium-160

The interaction of neutrons with ¹⁶⁰Dy is of fundamental importance in nuclear physics and has practical applications, such as in the design of nuclear reactors where dysprosium can be used as a burnable absorber. ornl.govosti.gov

Evaluation of Neutron Capture Cross-Sections Across Energy Ranges

The neutron capture cross-section of ¹⁶⁰Dy has been measured and evaluated over a wide range of neutron energies. osti.govaps.orgtandfonline.com These cross-sections are crucial for understanding nucleosynthesis processes, particularly the s-process (slow neutron capture process), where ¹⁶⁰Dy is considered an important reference point. aps.org Measurements have been performed from thermal energies up to several MeV. osti.govtandfonline.comjaea.go.jp Theoretical calculations using optical, statistical, and pre-equilibrium models have been employed to evaluate the cross-sections, showing good agreement with experimental data. osti.gov Discrepancies of about 20% have been noted between some recent measurements and evaluated data libraries for ¹⁶⁰Dy. aps.org

Below is an interactive table summarizing the neutron capture cross-section data for Dysprosium-160 from the JENDL-4.0 library at 300K. jaea.go.jp

Reaction	0.0253-eV	Maxwellian Average	Resonance Integral	14-MeV	Fission Spectrum Average
(n,total)	62.14 b	63.19 b	-	5.230 b	6.836 b
(n,elastic)	5.490 b	6.184 b	-	2.582 b	4.498 b
(n,inelastic)	(E-thr = 87.34 keV)	-	674.3 mb	2.154 b	-
(n,2n)	(E-thr = 8.630 MeV)	-	-	1.971 b	2.327 mb
(n,γ)	56.65 b	57.01 b	1.109 kb	945.6 µb	180.3 mb

Note: 'b' stands for barns, a unit of area used in nuclear physics. 'E-thr' denotes the threshold energy for the reaction.

Determination of Neutron Resonance Parameters

The study of neutron resonances provides detailed information about the excited states of the compound nucleus formed after neutron capture. For ¹⁶⁰Dy, resonance parameters such as resonance energies (E₀) and neutron widths (Γn) have been determined from transmission and capture measurements. researchgate.netaps.org One study identified 64 resonance levels for ¹⁶⁰Dy up to an energy of 2 keV. researchgate.netaps.org The average total radiation width (Γγ) for these resonances has also been determined. researchgate.net These resonance parameters are essential for R-matrix analyses which are used to fit experimental cross-section data. ornl.gov

The following table presents a selection of determined resonance parameters for ¹⁶⁰Dy.

Isotope	Number of Levels (Energy Range)	Average Radiation Width (meV)
¹⁶⁰Dy	64 (up to 2 keV)	108 researchgate.netaps.org

An Article on the Nuclear Properties of Dysprosium-160

This article provides a focused analysis of the nuclear characteristics of Dysprosium-160, a stable isotope of the rare-earth element dysprosium. The content is structured to explore specific nuclear reactions, decay processes, and resonance phenomena associated with this isotope.

Analysis of Radiation Widths and Neutron Widths

The study of neutron and radiation widths (Γn and Γγ, respectively) in neutron resonance reactions is crucial for understanding nuclear structure and for applications in nuclear reactor technology. These parameters describe the probability of a compound nucleus decaying by re-emitting a neutron or by emitting gamma radiation.

For ¹⁶⁰Dy, these properties have been determined through neutron transmission and capture experiments. An evaluation of resonance parameters was conducted at the Oak Ridge National Laboratory, utilizing data from various experiments. This analysis provides detailed information on the statistical properties of dysprosium isotopes in the neutron energy range up to several keV. ornl.gov The research involved fitting experimental transmission and capture yield data to derive resonance parameters. The table below summarizes key resonance parameters for a prominent, well-characterized s-wave resonance in ¹⁶⁰Dy.

Resonance Energy (eV)	Neutron Width, Γn (meV)	Radiation Width, Γγ (meV)
76.6	49 ± 2	112 ± 6

This table presents representative resonance parameter values for Dysprosium-160. The values are derived from compilations and evaluations of experimental nuclear data.

Double Electron Capture Studies Comparative Research with ¹⁵⁶dy

Double electron capture is a rare nuclear decay process where a nucleus captures two of its own orbital electrons, transforming two protons into two neutrons. This process is of significant interest in particle and nuclear physics as it is related to the nature of the neutrino.

Research in this area has heavily focused on Dysprosium-156 (¹⁵⁶Dy). webelements.comtracesciences.comwebelements.com ¹⁵⁶Dy is considered a promising candidate for observing this decay, particularly the neutrinoless double electron capture mode, due to a potential resonant enhancement. arxiv.org This enhancement could occur if the energy released in the decay closely matches the energy of an excited state in the daughter nuclide, Gadolinium-156 (¹⁵⁶Gd). arxiv.org Extensive experimental searches have been conducted to detect the gamma rays or X-rays that would be emitted following such a decay in ¹⁵⁶Dy. arxiv.org

In contrast, comparative experimental research on double electron capture in ¹⁶⁰Dy is not as prominent. While a major search for double beta decay in dysprosium isotopes was conducted using a dysprosium oxide sample, the primary focus was on ¹⁵⁶Dy and ¹⁵⁸Dy, with ¹⁶⁰Dy included mainly for background analysis and setting limits on other potential decay modes. arxiv.org The energy released (Q-value) in the hypothetical double electron capture of ¹⁶⁰Dy to ¹⁶⁰Gd is significantly lower than that of ¹⁵⁶Dy, making the decay even less probable and more difficult to detect. While theoretically possible, the conditions for a resonant enhancement are not met as favorably as in ¹⁵⁶Dy, leading researchers to prioritize studies on the lighter dysprosium isotope.

Advanced Research Applications of Dysprosium 160 Isotope

Contributions to Quantum Many-Body Physics

The study of quantum gases, particularly those with strong magnetic properties, offers a window into complex many-body systems. Dysprosium, as one of the most magnetic elements, is at the forefront of this research. stanford.eduwikipedia.org The isotope ¹⁶⁰Dy, being one of the stable bosonic isotopes of dysprosium, plays a crucial role in these investigations. stanford.edu

A Bose-Einstein Condensate (BEC) is a state of matter where separate atoms, cooled to near absolute zero, coalesce into a single quantum mechanical entity. The creation of a ¹⁶⁰Dy BEC was a significant achievement, expanding the range of dipolar quantum gases available for study. stanford.edu

Initial attempts to create a ¹⁶⁰Dy BEC were hampered by poor evaporation efficiency, suggesting unfavorable natural scattering properties for this isotope. stanford.eduarxiv.orgcornell.edu However, researchers successfully overcame this challenge by employing a low-field Fano-Feshbach resonance. This technique allows for the precise tuning of the scattering length, which governs the interactions between atoms. By carefully manipulating these interactions, it became possible to achieve the necessary conditions for condensation. stanford.eduarxiv.org

The experimental realization resulted in the formation of a Bose-Einstein condensate of ¹⁶⁰Dy containing approximately 1,000 atoms. stanford.eduarxiv.orgcornell.edu This achievement, alongside the condensation of other dysprosium isotopes like ¹⁶²Dy and ¹⁶⁴Dy, provides a rich platform for comparative studies of dipolar effects in quantum gases. arxiv.orgaps.org

Parameter	Value
Isotope	¹⁶⁰Dy
Condensate Atom Number	~1,000 atoms
Key Technique	Low-field Fano-Feshbach resonance

This interactive table summarizes the key parameters for the Bose-Einstein condensation of Dysprosium-160.

The creation of ¹⁶⁰Dy BECs contributes directly to the broader study of quantum degenerate atomic systems, especially those exhibiting strong dipolar interactions. stanford.eduuni-stuttgart.de Unlike contact interactions, which are short-range and isotropic, the dipole-dipole interaction in magnetic atoms like dysprosium is long-range and anisotropic. stanford.edu This anisotropy introduces novel phenomena and complex behaviors in quantum systems, making them ideal testbeds for quantum many-body physics. stanford.eduarxiv.org

The availability of multiple bosonic isotopes of dysprosium, including ¹⁶⁰Dy, allows scientists to explore how isotopic differences affect the stability, structure, and dynamics of dipolar BECs. stanford.edu These systems are used to investigate phenomena such as quantum droplets and the emergence of supersolid states, where a material exhibits both the frictionless flow of a superfluid and the crystalline structure of a solid. arxiv.org The study of ¹⁶⁰Dy, with its specific scattering properties, provides a unique point of comparison and helps to build a more complete understanding of the physics governing strongly dipolar quantum gases. stanford.eduuni-stuttgart.de

Experimental Realizations of Bose-Einstein Condensates

Probes for Fundamental Physics and Symmetries

The unique electronic structure of dysprosium, characterized by a pair of nearly degenerate, opposite-parity energy levels, makes its isotopes exceptionally sensitive probes for violations of fundamental symmetries and potential variations in the constants of nature. uni-mainz.de

Parity non-conservation (PNC) is a manifestation of the weak nuclear force, which, unlike other fundamental forces, distinguishes between left and right-handed systems. In atoms, this results in a tiny mixing of states with opposite parity. The effect is greatly enhanced in dysprosium due to the small energy separation between the near-degenerate levels. uni-mainz.deaps.org

Experiments searching for PNC effects in dysprosium benefit from the availability of several stable isotopes, including ¹⁶⁰Dy. uni-mainz.de By performing measurements on different isotopes, physicists can better control and understand systematic effects, thereby improving the precision of their results. aps.org While early experiments set limits on the magnitude of the weak-interaction matrix element in dysprosium, newer efforts aim to significantly improve this sensitivity, with the potential to uncover new physics beyond the Standard Model. aps.orgresearchgate.net The study of PNC in the dysprosium system, which includes the ¹⁶⁰Dy isotope, remains an active area of research for testing the electroweak sector of particle physics at low energies. uni-mainz.dearxiv.org

Modern theories aiming to unify gravity with other fundamental forces suggest that the constants of nature, such as the fine-structure constant (α), may not be truly constant over time or in different gravitational environments. vu.nl The aforementioned near-degenerate, opposite-parity states in dysprosium are highly sensitive to variations in α because relativistic corrections for these levels are large and have opposite signs. uni-mainz.devu.nl

By monitoring the frequency of the radio-frequency transition between these two levels in dysprosium isotopes over long periods, researchers can place stringent limits on the potential variation of α. arxiv.orgnih.gov This method is unique because it directly measures the energy difference, in contrast to atomic clock comparisons that require complex setups. uni-mainz.de

Over several years, experiments using the isotopes ¹⁶²Dy and ¹⁶⁴Dy have provided some of the tightest laboratory constraints on both the temporal variation of α and its dependence on gravitational potential. researchgate.net The data from these measurements, taken as the Earth orbits the Sun, constrain any possible coupling of α to gravity. vu.nlresearchgate.netaps.org

Parameter	Constraint (1σ)	Isotope(s) Used
Temporal Variation of α (α̇/α)	(-5.8 ± 6.9) × 10⁻¹⁷ yr⁻¹	¹⁶²Dy, ¹⁶⁴Dy
Gravitational Variation of α (kα)	(-5.5 ± 5.2) × 10⁻⁷	¹⁶²Dy, ¹⁶⁴Dy

This interactive table presents the leading constraints on the variation of the fine-structure constant derived from experiments with dysprosium isotopes. researchgate.net The principles of these measurements are directly applicable to ¹⁶⁰Dy.

Although these specific results were obtained with other isotopes, the use of multiple isotopes, including ¹⁶⁰Dy, is crucial for cross-checking and suppressing common-mode systematic errors. researchgate.net

Investigations into Parity Non-Conservation in Dysprosium Atomic Systems

Role in Nuclear Astrophysics Research

Dysprosium-160 is one of the heavy nuclei synthesized in stars through the slow neutron-capture process, or s-process. wikipedia.org This process is responsible for creating about half of the atomic nuclei heavier than iron. wikipedia.org In the s-process, a seed nucleus captures a neutron; if the resulting isotope is stable, it may capture another, but if it is unstable, it will typically undergo beta decay to become an element with a higher atomic number. wikipedia.org

The abundance of ¹⁶⁰Dy in the solar system serves as a key observable for constraining models of the s-process. oup.com To accurately predict the production of ¹⁶⁰Dy, astrophysicists require precise data on the neutron-capture cross-sections of neighboring isotopes, particularly ¹⁵⁹Dy and ¹⁶⁰Dy itself. osti.gov Measurements of these cross-sections help to determine the physical conditions, such as neutron density and temperature, within the asymptotic giant branch stars where the main component of the s-process is believed to occur. osti.gov Studies have shown that the final abundances of elements in the rare-earth region (around atomic mass A ≈ 160) are sensitive to these nuclear reaction rates. sciencesconf.org Some models have suggested a potential 10% discrepancy between the predicted s-process contribution and the observed solar abundance of ¹⁶⁰Dy, highlighting the need for continued refinement of both nuclear data and stellar models. oup.com

Implications for Stellar Nucleosynthesis Pathways

The isotope Dysprosium-160 (¹⁶⁰Dy) serves as a significant probe for understanding the processes of stellar nucleosynthesis, the creation of chemical elements inside stars. numberanalytics.com The formation of elements heavier than iron is dominated by two primary mechanisms involving neutron capture: the slow (s-process) and the rapid (r-process). wikipedia.org, wikipedia.org The s-process occurs in environments with relatively low neutron densities, such as in asymptotic giant branch (AGB) stars, allowing unstable nuclei time to undergo beta decay before capturing another neutron. wikipedia.org Conversely, the r-process happens in environments with extremely high neutron fluxes, like supernova explosions or neutron star mergers, where neutron captures occur much faster than beta decays. wikipedia.org, tsukuba.ac.jp

Dysprosium-160 holds a unique and crucial position in the study of these pathways because it is considered an "s-only" isotope. aps.org It is shielded from the decay chains of the r-process by its stable isobar, Gadolinium-160 (¹⁶⁰Gd). aps.orgchemlin.org This shielding means that ¹⁶⁰Dy is produced almost exclusively via the s-process. Consequently, its observed abundance in the solar system provides a vital anchor point for calibrating models of s-process nucleosynthesis. aps.org

The abundance of ¹⁶⁰Dy is used as a key reference point to constrain the "reaction flow" in s-process models, which is described by the product of the isotopic s-process abundances and their respective stellar neutron capture cross sections. aps.org By analyzing the abundance of ¹⁶⁰Dy, astrophysicists can refine their understanding of the physical conditions, such as temperature and neutron density, within the stellar interiors where the s-process takes place. caltech.edu Furthermore, accurate knowledge of the ¹⁶⁰Dy abundance and its formation mechanism is essential for the decomposition of the total abundances of other dysprosium isotopes into their respective contributions from the s-process and the r-process. aps.org, herts.ac.uk While primarily an s-process nucleus, research has also explored the photodisintegration of heavier nuclei that can affect ¹⁶⁰Dy yields in the gamma-process (or p-process), although this is a minor contribution. researchgate.net

Evaluation of Neutron Capture Rates in Astrophysical Environments

The evaluation of neutron capture rates for isotopes like ¹⁶⁰Dy in astrophysical environments is fundamental to the accuracy of nucleosynthesis models. aps.org, researchgate.net These rates are directly dependent on the neutron capture cross section (σ), a measure of the probability that a nucleus will capture an incident neutron. For stellar environments, this is often expressed as the Maxwellian-averaged cross section (MACS), which accounts for the thermal distribution of neutron energies inside a star. aps.org

Significant experimental efforts have been made to precisely measure the neutron capture cross section of ¹⁶⁰Dy. These experiments often utilize the time-of-flight (TOF) technique at facilities like the Karlsruhe 3.75 MV Van de Graaff accelerator. aps.orgherts.ac.uk In such experiments, neutrons are produced, and their energy is determined by measuring the time it takes for them to travel a known distance to the ¹⁶⁰Dy target. aps.org Capture events are then registered by detectors like the Karlsruhe 4π Barium Fluoride Detector. aps.orgherts.ac.uk

These measurements have been crucial for building astrophysical databases. However, studies have revealed noteworthy discrepancies of approximately 20% between some recent experimental measurements of the ¹⁶⁰Dy MACS and values from established evaluations. aps.org, herts.ac.uk Such differences highlight the need for continued high-precision measurements to resolve uncertainties in the nuclear data that underpin stellar models. aps.org Theoretical calculations using statistical approaches like the Hauser-Feshbach model, often in conjunction with an optical model, are used to complement experimental data, especially for energy ranges that are difficult to access in a laboratory. tandfonline.comosti.govresearchgate.net These models help in providing comprehensive cross-section data for a wide range of astrophysical temperatures. tandfonline.com

The following table presents Maxwellian-averaged cross sections for ¹⁶⁰Dy as determined from experimental measurements, which are vital for calculating reaction rates in stellar models.

Table 1: Maxwellian-Averaged Neutron Capture Cross Sections for ¹⁶⁰Dy

Thermal Energy (kT) [keV]	MACS [mb]	Uncertainty [mb]	Reference
8	1281	± 26	aps.org
10	1109	± 21	aps.org
20	700	± 11	aps.org
25	603	± 9	aps.org
30	532	± 8	aps.org
40	432	± 7	aps.org
50	369	± 6	aps.org
52	359	± 6	aps.org
60	325	± 6	aps.org
80	271	± 6	aps.org
100	236	± 6	aps.org

Data derived from measurements at the Karlsruhe Van de Graaff accelerator. aps.org The unit 'mb' stands for millibarns.

Further detailed reaction data, including various neutron interaction cross-sections at a standard thermal energy of 0.0253 eV, are compiled in evaluated nuclear data libraries. The table below summarizes key values for ¹⁶⁰Dy from the JENDL-4.0 library.

Table 2: Selected ¹⁶⁰Dy Neutron Reaction Cross Sections at 0.0253 eV (300K)

Reaction Type	Reaction Notation	Cross Section [barns]
Total	(n,total)	62.14
Elastic Scattering	(n,elastic)	5.490
Radiative Capture	(n,γ)	56.65
Proton Emission	(n,p)	0.000
Alpha Emission	(n,a)	9.443 x 10⁻⁷

Data calculated from JENDL-4.0. jaea.go.jp The unit 'b' stands for barns. A value of 0.000 indicates the reaction is energetically forbidden at this energy.

Mentioned Compounds

Nuclear Data Evaluation and Compilations for Dysprosium 160

Contributions to Evaluated Nuclear Structure Data Files (ENSDF)

The Evaluated Nuclear Structure Data File (ENSDF) is a comprehensive, internationally recognized database that contains evaluated nuclear structure and decay data for all known nuclides. berkeley.eduosti.gov For ¹⁶⁰Dy, the ENSDF includes a wealth of information derived from a critical review of experimental measurements.

Evaluators for the ENSDF, a community of nuclear physicists, critically assess all available experimental data to determine the "best" or "adopted" values for various nuclear properties. berkeley.edu This process involves a thorough review of published literature and the application of well-established evaluation methodologies. iaea.org The ENSDF for ¹⁶⁰Dy contains recommended values for:

Level energies: The precise energies of the excited states of the ¹⁶⁰Dy nucleus.

Spins and parities: The quantum mechanical properties of the nuclear energy levels. berkeley.edu

Half-lives: The half-lives of any isomeric states.

Gamma-ray energies and intensities: The energies and relative intensities of gamma rays emitted during the de-excitation of the nucleus. berkeley.edu

Decay modes: Information on how excited states decay. berkeley.edu

These evaluated data are compiled into a standardized format within the ENSDF database, ensuring consistency and ease of use for researchers and application specialists worldwide. osti.goviaea.org The continuous updating of the ENSDF by evaluators ensures that the database reflects the most current and accurate understanding of the nuclear structure of ¹⁶⁰Dy. berkeley.edud-nb.info

Cross-Section Evaluations for Nuclear Data Libraries (e.g., ENDF/B)

Nuclear data libraries, such as the Evaluated Nuclear Data File (ENDF/B) in the United States, store comprehensive sets of evaluated cross-section data. ornl.gov Cross-sections represent the probability of a specific nuclear reaction occurring between an incident particle (like a neutron) and a target nucleus. For ¹⁶⁰Dy, neutron-induced reaction cross-sections are of particular importance.

Evaluations of neutron cross-sections for ¹⁶⁰Dy have been performed for various versions of the ENDF/B library, including ENDF/B-VI and ENDF/B-VII. kns.orgedpsciences.orgbnl.gov These evaluations cover a broad energy range, from thermal energies to several MeV. researchgate.netosti.gov The evaluation process involves:

Compilation of Experimental Data: Gathering all available experimental measurements of neutron cross-sections for ¹⁶⁰Dy.

Theoretical Model Calculations: Utilizing nuclear reaction models, such as the optical model, statistical model (Hauser-Feshbach), and pre-equilibrium models, to calculate cross-sections where experimental data are scarce or unavailable. tandfonline.comresearchgate.netosti.gov

Resonance Parameter Analysis: In the resolved resonance region, evaluators analyze experimental data to determine the parameters of individual neutron resonances. researchgate.net This information is crucial for accurately describing the cross-section behavior at lower neutron energies.

Data Fitting and Validation: The calculated and experimental data are combined and fitted to produce a smooth, continuous, and physically consistent set of evaluated cross-sections. These evaluations are then validated against integral experimental benchmarks.

Re-evaluations of ¹⁶⁰Dy data for newer library versions, such as ENDF/B-VII.0, have led to significant improvements over older versions by incorporating new experimental data and refined theoretical models. edpsciences.orgresearchgate.net

Table 1: Evaluated Neutron Cross-Section Data for ¹⁶⁰Dy in ENDF/B Libraries

Library Version	Evaluation Highlights	Incident Energy Range
ENDF/B-VI	Re-evaluation performed in 2000. bnl.gov	10⁻⁵ eV to 20 MeV researchgate.net
ENDF/B-VII.0	New evaluations based on updated resonance parameters from the "Atlas of Neutron Resonances" and improved model calculations. edpsciences.org	10⁻⁵ eV to 20 MeV edpsciences.org
ENDF/B-VIII.0	Adopted evaluations from 2001, with minor corrections to reproduce thermal capture cross sections. ornl.gov	Not explicitly stated

Compilation and Dissemination of Experimental Nuclear Properties

The compilation and dissemination of experimental nuclear properties for ¹⁶⁰Dy are facilitated by various national and international data centers. The National Nuclear Data Center (NNDC) at Brookhaven National Laboratory plays a central role in this effort, maintaining and disseminating the ENSDF and ENDF/B libraries. osti.govepj-conferences.org

Experimental data for ¹⁶⁰Dy are published in peer-reviewed scientific journals. These publications are then compiled into bibliographic databases like the Nuclear Science References (NSR) database, also maintained by the NNDC. epj-conferences.org This allows evaluators and researchers to easily locate relevant experimental work.

The dissemination of this compiled and evaluated data occurs through online databases, which are accessible to the global scientific community. osti.gov This ensures that scientists and engineers have access to the most up-to-date and reliable nuclear data for their applications.

Inter-Laboratory Data Comparison and Standardization Initiatives

To ensure the quality and consistency of nuclear data, inter-laboratory comparison and standardization initiatives are essential. These activities involve the comparison of measurement results from different laboratories on the same material or the use of standard reference materials. oreas.comiaea.org

While specific inter-laboratory comparisons focused solely on ¹⁶⁰Dy are not extensively documented in the public literature, the broader framework of nuclear data evaluation relies on such comparisons. For instance, the development of the "Atlas of Neutron Resonances" involved the compilation and critical evaluation of resonance parameters measured at various facilities worldwide. edpsciences.org This process inherently involves comparing and reconciling data from different laboratories.

Furthermore, international collaborations, such as the Nuclear Structure and Decay Data (NSDD) network, which contributes to the ENSDF, foster standardization of evaluation methodologies and ensure a high level of quality and consistency in the evaluated data. osti.gov The goal of these initiatives is to reduce discrepancies between different datasets and to provide a single, well-vetted set of recommended values for nuclear properties. fao.org

Q & A

Q. Table 1: Key Properties of Dysprosium-160

Property	Measurement Method	Typical Value Range
Neutron Capture Cross-Section	NAA	800–1000 barns
Isotopic Purity	ICP-MS	≥99.5%
Decay Half-Life	Gamma Spectroscopy	Stable (no observed decay)

Basic: What synthesis methods are recommended for producing high-purity Dysprosium-160 samples?

Answer: High-purity samples require:

• Isotope Separation : Electromagnetic separation via calutrons or gas centrifuges to isolate Dy-160 from natural dysprosium mixtures .
• Chemical Purification : Solvent extraction (e.g., using HDEHP in nitric acid) to remove lanthanide impurities .
• Validation : X-ray diffraction (XRD) and inductively coupled plasma mass spectrometry (ICP-MS) to confirm phase and isotopic purity .

Advanced: How can researchers resolve discrepancies in reported thermal neutron capture cross-section values for Dysprosium-160?

Answer: Contradictions arise from variations in experimental setups or isotopic impurities. Mitigation strategies include:

• Standardized Calibration : Use NIST-certified neutron sources and reference materials to minimize instrumental bias .
• Statistical Meta-Analysis : Apply weighted averages to published datasets, accounting for sample purity and detector resolution differences .
• Collaborative Replication : Cross-validate results with independent labs using identical protocols (e.g., IAEA Coordinated Research Projects) .

Advanced: What challenges arise in spectroscopic characterization of Dysprosium-160, and how can they be addressed?

Answer: Challenges include weak signal-to-noise ratios and spectral overlap with neighboring isotopes. Solutions involve:

• High-Resolution Spectroscopy : Use time-resolved laser-induced breakdown spectroscopy (LIBS) to isolate Dy-160 emission lines .
• Computational Modeling : Apply density functional theory (DFT) to predict electronic transitions and validate against experimental data .
• Error Quantification : Report uncertainties using the Guide to the Expression of Uncertainty in Measurement (GUM) framework .

Advanced: What methodologies are optimal for studying Dy-160’s role in neutron-shielding materials?

Answer: To evaluate shielding efficacy:

• Monte Carlo Simulations : Model neutron transport using MCNP or GEANT4, incorporating Dy-160’s cross-section data .
• Experimental Validation : Irradiate composite materials (e.g., Dy-160-enriched polymers) in neutron beams and measure attenuation via scintillation detectors .
• Comparative Analysis : Benchmark against gadolinium-157 to assess cost-performance trade-offs .

Basic: How should researchers design controlled experiments to minimize environmental contamination when handling Dy-160?

Answer: Implement:

• Containment Protocols : Use gloveboxes with argon atmospheres to prevent oxidation .
• Waste Management : Acid digestion followed by ion-exchange resin filtration to isolate Dy-160 from lab effluents .
• Monitoring : Regular swab tests using gamma counters to detect trace contamination .

Advanced: How can computational models improve predictions of Dy-160’s behavior in extreme environments?

Answer: Integrate:

• Ab Initio Molecular Dynamics (AIMD) : Simulate lattice dynamics under high-pressure/temperature conditions .
• Machine Learning : Train algorithms on existing experimental data to predict phase transitions or defect formation .
• Validation via Synchrotron Studies : Compare simulated results with X-ray absorption near-edge structure (XANES) data .

Basic: What are the best practices for documenting experimental procedures in Dy-160 research?

Answer: Follow:

• Lab Notebook Standards : Chronological entries with raw data, instrument settings, and environmental conditions .
• Metadata Tagging : Use FAIR principles (Findable, Accessible, Interoperable, Reusable) for digital records .
• Peer Review : Pre-publish protocols on platforms like Protocols.io for community feedback .

Advanced: How can isotopic dilution techniques enhance accuracy in quantifying Dy-160 in complex matrices?

Answer:

• Spike Addition : Introduce a known quantity of Dy-164 as an internal standard before ICP-MS analysis .
• Correction Algorithms : Apply the isotope dilution mass spectrometry (IDMS) equation to account for detector drift .
• Blind Testing : Analyze certified reference materials (CRMs) to validate method precision .

Advanced: What strategies address ethical considerations in Dy-160 research involving human-derived materials (e.g., medical isotopes)?

Answer:

• Institutional Review Board (IRB) Approval : Disclose potential radiation exposure risks in protocols .
• Data Anonymization : Remove identifiers from datasets linked to patient samples .
• Transparency : Publish negative results to avoid publication bias in therapeutic applications .